(1S)-2-methylidenecyclohexan-1-ol

• CAS No.: 61187-70-0
• Molecular Formula: C7H12O
• Molecular Weight: 112.17 g/mol
• IUPAC Name: (1S)-2-methylidenecyclohexan-1-ol
• InChI: InChI=1S/C7H12O/c1-6-4-2-3-5-7(6)8/h7-8H,1-5H2/t7-/m0/s1
• InChI Key: GTAPKXQXCYRLRG-ZETCQYMHSA-N
• Isomeric SMILES: C=C1CCCC[C@@H]1O
• Canonical SMILES: C=C1CCCCC1O

Description

(1S)-2-methylidenecyclohexan-1-ol is a chiral cyclohexanol derivative characterized by a methylidene group (-CH₂-) at the 2-position and a hydroxyl group (-OH) at the 1-position of the cyclohexane ring. The (1S) stereochemistry imparts specific spatial and electronic properties, influencing its reactivity and applications in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1S)-2-methylidenecyclohexan-1-ol typically involves the use of cyclohexanone as a starting material. One common method is the reduction of cyclohexanone to cyclohexanol, followed by a methylenation reaction to introduce the methylene group. The reaction conditions often involve the use of reagents such as sodium borohydride for the reduction step and methylene iodide with a strong base for the methylenation step.

Industrial Production Methods

In an industrial setting, the production of (1S)-2-methylidenecyclohexan-1-ol may involve catalytic hydrogenation processes and the use of advanced separation techniques to ensure high purity and yield. The scalability of these methods allows for the efficient production of the compound for various applications.

Chemical Reactions Analysis

Types of Reactions

(1S)-2-methylidenecyclohexan-1-ol undergoes several types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or an aldehyde.

Reduction: The compound can be further reduced to form different alcohol derivatives.

Substitution: The methylene group can participate in substitution reactions, leading to the formation of various substituted cyclohexane derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Substitution: Halogenating agents such as bromine or chlorine can be used under controlled conditions to achieve substitution reactions.

Major Products

The major products formed from these reactions include cyclohexanone, cyclohexanol, and various substituted cyclohexane derivatives, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

(1S)-2-methylidenecyclohexan-1-ol has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in the synthesis of pharmaceuticals.

Industry: It is used in the production of fragrances, flavors, and other specialty chemicals.

Mechanism of Action

The mechanism of action of (1S)-2-methylidenecyclohexan-1-ol involves its interaction with specific molecular targets and pathways. The hydroxyl group can form hydrogen bonds with various biomolecules, influencing their structure and function. The methylene group can participate in hydrophobic interactions, further modulating the compound’s activity. These interactions can affect various biological processes, making the compound a valuable tool in research.

Comparison with Similar Compounds

Structural Analogs

The following table summarizes key structural analogs and their properties:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Features	Applications
(1S)-2-methylidenecyclohexan-1-ol	Not provided	Likely C₇H₁₀O	~126.16 (estimated)	Methylidene group, (1S) configuration	Potential diene in cycloadditions
(1S,5R)-5-(1-methylethenyl)-2-methylidenecyclohexanol	21391-84-4	C₁₀H₁₆O	152.23	Additional methylethenyl substituent	Unspecified (research use)
(1S,2S)-2-(Dimethylamino)cyclohexan-1-ol	29783-01-5	C₈H₁₇NO	143.23	Dimethylamino group at 2-position	Organocatalyst for desymmetrization
1-methyl-4-(1-methylethyl)-2-cyclohexen-1-ol	29803-82-5	C₁₀H₁₈O	154.25	Cyclohexenol backbone, branched substituents	Laboratory research
(1R,2R)-2-(Methylsulfanyl)cyclohexan-1-ol	134108-72-8	C₇H₁₄OS	158.24	Methylthio group at 2-position	Unspecified (supplier-listed)

Physical and Chemical Properties

• Reactivity: The methylidene group in (1S)-2-methylidenecyclohexan-1-ol likely enhances reactivity in Diels-Alder reactions due to conjugation with the cyclohexane ring, similar to the compound in . In contrast, (1S,2S)-2-(Dimethylamino)cyclohexan-1-ol leverages its amino group for nucleophilic catalysis . Cyclohexenol derivatives (e.g., 1-methyl-4-(1-methylethyl)-2-cyclohexen-1-ol) exhibit reduced stability compared to saturated analogs, as the double bond increases susceptibility to oxidation .
• Stereochemical Influence: The (1S) configuration in the target compound may confer enantioselectivity in asymmetric synthesis, akin to (1S,2S)-2-(Dimethylamino)cyclohexan-1-ol, which achieves >90% enantiomeric excess in desymmetrization reactions .